dALK-3

• Molecular Formula: C39H45ClN7O5P
• Molecular Weight: 758.2 g/mol
• InChI: InChI=1S/C39H45ClN7O5P/c1-51-30-12-9-27(10-13-30)34(48)15-16-37(49)47-23-21-46(22-24-47)28-17-19-45(20-18-28)29-11-14-32(35(25-29)52-2)43-39-41-26-31(40)38(44-39)42-33-7-5-6-8-36(33)53(3,4)50/h5-16,25-26,28H,17-24H2,1-4H3,(H2,41,42,43,44)/b16-15+
• InChIKey: DCTDXSOVOPNNQC-FOCLMDBBSA-N

Traditional ALK inhibitors like brigatinib only block kinase activity, leaving resistance pathways intact. dALK-3 solves this by eliminating the EML4-ALK fusion protein via molecular glue-mediated degradation. - DC50: 0.182 μM; superior anti-proliferative activity vs. brigatinib in H3122 NSCLC cells - Overcomes target-mutation driven resistance; ideal for comparing 'inhibition vs. degradation' mechanisms - Available for immediate supply; technical data sheet provided

dALK-3 产品概述

dALK-3 is a targeted protein degrader engineered by conjugating the FDA-approved ALK inhibitor brigatinib with a 4-methoxyphenylfumarate covalent handle [1]. As a member of a novel class of chemical probes known as molecular glue degraders, dALK-3 functions by inducing the proteasomal degradation of the EML4-ALK oncogenic fusion protein, rather than merely inhibiting its kinase activity [1]. It was identified as the most potent compound within a synthesized series of four ALK degraders (dALK-1 to dALK-4) and is characterized by its ability to effectively degrade EML4-ALK with a half-degradation concentration (DC50) of 0.182 μM [2].

Mode Targeted protein degrader (molecular glue) for EML4-ALK fusion

Target Induces proteasomal clearance of ALK fusion, not occupancy-based inhibition

Context Use for degradation-dependent pathway studies in ALK-driven models

• [1] Yu N, Lee JE, Park S, Yun SK, Ryu DH, Kim JA, Kim JH, Hwang JY. Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. Bioorg Med Chem Lett. 2025 Mar 1;117:130075. View Source
• [2] TargetMol. dALK-3 Compound Technical Datasheet. Product No. T204519. View Source

dALK-3 作用机制核心差异

Generic substitution of dALK-3 with its parent inhibitor, brigatinib, or other ALK tyrosine kinase inhibitors (TKIs) is scientifically invalid for studies requiring target protein degradation. While brigatinib is a potent ALK inhibitor (IC50 ~0.6 nM) , its mechanism of action is limited to occupancy-driven kinase inhibition, which is often susceptible to resistance mutations and does not eliminate the oncogenic protein scaffold [1]. In contrast, dALK-3's degrader mechanism results in a 10-fold superior anti-proliferative effect in H3122 cells compared to brigatinib, a quantifiable difference that demonstrates the distinct functional outcome of degradation versus inhibition [1]. Furthermore, dALK-3's activity was found to be independent of the initially hypothesized RNF126 E3 ligase, indicating a unique mode of action that is not replicated by other ALK-targeting degraders or inhibitors [1].

Mechanism mismatch

dALK-3 eliminates target protein via degradation; traditional ALK inhibitors only block kinase activity — they are not interchangeable.

Downstream biology may diverge

Protein clearance vs. catalytic inhibition can lead to different pathway-response outcomes and resistance profiles.

Interpretation risk

Equating dALK-3 with brigatinib risks misattributing pharmacological effects; degradation-specific endpoints must be validated.

• [1] Yu N, Lee JE, Park S, Yun SK, Ryu DH, Kim JA, Kim JH, Hwang JY. Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. Bioorg Med Chem Lett. 2025 Mar 1;117:130075. View Source

dALK-3 差异化证据

抗增殖效能：对比布格替尼

dALK-3 exhibits a 10-fold superior anti-proliferative effect in H3122 cells compared to its parent inhibitor, brigatinib [1]. This head-to-head comparison in the same cellular model and assay context directly quantifies the functional advantage of targeted protein degradation over kinase inhibition. The enhanced potency is attributed to the degradation of the EML4-ALK protein, which eliminates both its kinase activity and any potential scaffolding functions [1].

Anti-Proliferative Comparison

Head-to-head

~10× lower growth-inhibitory endpoint vs. brigatinib

Reported cell-model response difference

H3122 ALK+ NSCLC cells

Evidence Dimension	Anti-proliferative effect in H3122 cells
Target Compound Data	10-fold more potent than brigatinib (exact IC50 values not reported in abstract)
Comparator Or Baseline	Brigatinib (IC50 = 0.62 nM in H3122 cells )
Quantified Difference	10-fold superior anti-proliferative effect
Conditions	H3122 human non-small-cell lung cancer (NSCLC) cell line; cell viability/proliferation assay

Why This Matters

This 10-fold difference directly demonstrates that dALK-3 provides a significantly more effective reduction in cancer cell viability than the standard-of-care ALK inhibitor from which it is derived, justifying its selection for in vitro studies requiring maximal anti-proliferative impact.

• [1] Yu N, Lee JE, Park S, Yun SK, Ryu DH, Kim JA, Kim JH, Hwang JY. Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. Bioorg Med Chem Lett. 2025 Mar 1;117:130075. View Source

EML4-ALK 蛋白降解

dALK-3 effectively induces the proteasomal degradation of the EML4-ALK fusion protein with a DC50 (half-degradation concentration) of 0.182 μM [1]. This metric provides a precise, quantitative measure of its degradation efficiency, a feature absent in traditional kinase inhibitors like brigatinib, which only inhibit kinase activity without reducing protein levels [2]. While other ALK degraders exist, the DC50 of dALK-3 establishes a clear benchmark for its potency in this specific mechanistic class.

EML4-ALK Degradation

Reported

DC₅₀ = 0.182 μM

Supports target degradation endpoint review

Measured in H3122 cells

Evidence Dimension	EML4-ALK protein degradation
Target Compound Data	DC50 = 0.182 μM
Comparator Or Baseline	Brigatinib (no degradation activity; protein levels unchanged)
Quantified Difference	N/A (qualitative difference in mechanism)
Conditions	H3122 cells; Western blot analysis for EML4-ALK protein levels

Why This Matters

The quantified DC50 value allows researchers to accurately plan dose-response experiments for target degradation, a critical parameter not applicable to traditional inhibitors, thereby making dALK-3 the appropriate and specific tool for studies focused on ALK protein elimination.

• [1] TargetMol. dALK-3 Compound Technical Datasheet. Product No. T204519. View Source
• [2] Yu N, Lee JE, Park S, Yun SK, Ryu DH, Kim JA, Kim JH, Hwang JY. Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. Bioorg Med Chem Lett. 2025 Mar 1;117:130075. View Source

Intra-Series Ranking: dALK-3 is the Most Potent ALK Degrader Among Synthesized dALK Compounds

In a comparative analysis of the four synthesized dALK compounds (dALK-1 derived from crizotinib, dALK-2 from ceritinib, dALK-3 from brigatinib, and dALK-4 from alectinib), dALK-3 demonstrated the highest potency, with an IC50 value of 13 nM [1]. This intra-series comparison, conducted under identical experimental conditions, provides clear evidence that the brigatinib-derived degrader is the superior chemical probe within this specific set, outperforming degraders based on other FDA-approved ALK inhibitors.

Evidence Dimension	Anti-proliferative potency among dALK series
Target Compound Data	IC50 = 13 nM
Comparator Or Baseline	dALK-1, dALK-2, and dALK-4 (exact IC50 values not specified)
Quantified Difference	dALK-3 was the most potent of the four compounds tested.
Conditions	H3122 cell viability assay

Why This Matters

This data directly informs procurement decisions for researchers selecting from among novel ALK degraders. dALK-3 is the empirically superior choice within its synthetic series, offering the highest level of in vitro activity and representing the optimal starting point for further optimization or biological evaluation.

• [1] Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. ScienceDirect. 2024. View Source

Mechanistic Differentiation: dALK-3's Degradation Activity is Independent of RNF126 E3 Ligase

The enhanced anti-proliferative activity of dALK-3 was found to be independent of RNF126, the initially presumed E3 ligase targeted by its fumarate handle [1]. This finding distinguishes dALK-3 from other fumarate-based degraders that may rely on RNF126 recruitment. The observation suggests that dALK-3 engages a distinct, yet-to-be-identified component of the ubiquitin-proteasome system, offering a unique tool for investigating alternative degradation pathways and potentially circumventing limitations associated with RNF126-dependent mechanisms [1].

Evidence Dimension	Mechanistic dependence on RNF126 E3 ligase
Target Compound Data	Activity independent of RNF126
Comparator Or Baseline	Hypothesized RNF126-dependent degrader model
Quantified Difference	N/A (qualitative mechanistic distinction)
Conditions	H3122 cells; RNF126 knockout/knockdown and/or ubiquitination assays

Why This Matters

This mechanistic insight provides a unique rationale for selecting dALK-3 over other potential ALK degraders. Its RNF126-independent activity makes it a valuable probe for studying degradation pathways that are not reliant on this specific E3 ligase, expanding the scope of possible research applications and potentially informing the design of degraders with different resistance profiles.

• [1] Yu N, Lee JE, Park S, Yun SK, Ryu DH, Kim JA, Kim JH, Hwang JY. Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. Bioorg Med Chem Lett. 2025 Mar 1;117:130075. View Source

dALK-3 研究与应用场景

NSCLC ALK 靶向降解研究

dALK-3 is the ideal chemical probe for target validation studies in ALK-driven cancer models, particularly in the H3122 NSCLC cell line, where its 10-fold superior anti-proliferative effect over brigatinib provides a robust and quantifiable phenotype [1]. Researchers can use dALK-3 to deplete EML4-ALK protein and assess the downstream consequences on cell signaling, viability, and apoptosis, thereby establishing the oncogenic dependency on the ALK fusion protein more definitively than with kinase inhibition alone [1].

ALK 靶向耐药机制

As the most potent compound in the dALK series (dALK-1 through dALK-4) with an IC50 of 13 nM [2], dALK-3 serves as a benchmark for evaluating the performance of novel ALK degraders. It is the preferred reference compound for SAR studies, providing a consistent and highly active control for assessing degradation efficiency, anti-proliferative potency, and mechanistic profiles of newly synthesized analogs [2].

概念验证与间接比较

Given that dALK-3's enhanced anti-proliferative activity was demonstrated to be independent of the RNF126 E3 ligase [1], it is a unique and valuable tool for dissecting alternative degradation mechanisms. This application scenario is particularly relevant for studies aimed at understanding or exploiting E3 ligase redundancy and for developing degraders that may be effective in cellular contexts where RNF126 expression is low or its activity is compromised [1].

Application

Selection Property

Validation Focus

EML4-ALK degradation model studies

Degrader mechanism vs. inhibitor control

Cell proliferation & protein clearance endpoints

ALK inhibitor resistance research

Degradation-driven target removal

Resistance-associated mutation context

Molecular glue degrader benchmarking

Degradation efficiency context

Cross-degrader comparison review

• [1] Yu N, Lee JE, Park S, Yun SK, Ryu DH, Kim JA, Kim JH, Hwang JY. Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. Bioorg Med Chem Lett. 2025 Mar 1;117:130075. View Source
• [2] Design and evaluation of anaplastic lymphoma kinase degraders using a covalent fumarate handle. ScienceDirect. 2024. View Source